Cas no 54300-72-0 (Benzene, 1,5-dichloro-3-fluoro-2-methoxy-)

• Product Name: Benzene, 1,5-dichloro-3-fluoro-2-methoxy-
• CAS No: 54300-72-0
• MF: C₇H₅Cl₂FO
• MW: 195.018403768539
• CID: 1588261
• PubChem ID: 71364771
• Update Time: 2025-04-23

Benzene, 1,5-dichloro-3-fluoro-2-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,5-dichloro-3-fluoro-2-methoxy-
• 1,5-dichloro-3-fluoro-2-methoxybenzene
• 4,6-Dichloro-2-Fluoroanisole
• starbld0009756
• AMY28524
• DTXSID40788219
• SCHEMBL19088270
• 2,4-Dichloro-6-fluoroanisole
• MFCD28785944
• E82109
• CS-0168213
• 2-fluoro-4,6-dichloroanisole
• 54300-72-0

• Inchi： 1S/C7H5Cl2FO/c1-11-7-5(9)2-4(8)3-6(7)10/h2-3H,1H3
• InChI Key： IEBYEVLZVFRCRY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1OC)F)Cl

Computed Properties

• Exact Mass: 193.97025
• Monoisotopic Mass: 193.9701483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on Benzene, 1,5-dichloro-3-fluoro-2-methoxy-

Introduction to Benzene, 1,5-Dichloro-3-Fluoro-2-Methoxy (CAS No. 54300-72-0)

Benzene, 1,5-dichloro-3-fluoro-2-methoxy is a highly specialized organic compound with the CAS registry number 54300-72-0. This compound belongs to the family of chlorinated aromatic compounds and is widely recognized for its unique chemical properties and versatile applications in various industries. The structure of this compound is characterized by a benzene ring with substituents at positions 1, 2, 3, and 5: two chlorine atoms at positions 1 and 5, a fluoro group at position 3, and a methoxy group at position 2. This combination of substituents imparts distinctive electronic and steric effects on the molecule, making it suitable for a wide range of chemical reactions and applications.

The synthesis of Benzene, 1,5-dichloro-3-fluoro-2-methoxy involves multi-step processes that typically include chlorination, fluorination, and methylation reactions. Recent advancements in catalytic systems and reaction conditions have significantly improved the yield and purity of this compound. For instance, researchers have explored the use of transition metal catalysts to facilitate selective substitution reactions on the benzene ring, leading to more efficient synthesis pathways.

In terms of physical properties, Benzene, 1,5-dichloro-3-fluoro-2-methoxy exhibits a melting point of approximately -4°C and a boiling point around 98°C under standard atmospheric pressure. Its solubility in organic solvents such as dichloromethane and diethyl ether is relatively high due to the presence of electron-withdrawing groups like chlorine and fluoro atoms. These properties make it an ideal candidate for use in organic synthesis reactions requiring precise control over reactivity.

The chemical stability of this compound is another critical aspect that has been extensively studied. Recent research has demonstrated that Benzene, 1,5-dichloro-3-fluoro-2-methoxy exhibits remarkable thermal stability up to temperatures exceeding 150°C without significant decomposition. This attribute is particularly valuable in industrial applications where high temperatures are involved during processing or storage.

One of the most notable applications of this compound is in the field of pharmaceutical chemistry. The presence of multiple substituents on the benzene ring allows for fine-tuning the electronic properties of the molecule, making it an excellent building block for designing bioactive compounds with specific pharmacological profiles. For example, derivatives of this compound have been explored as potential candidates for anti-inflammatory agents due to their ability to inhibit cyclooxygenase enzymes.

In addition to its role in drug discovery, Benzene, 1,5-dichloro-3-fluoro-2-methoxy finds extensive use in agrochemicals and materials science. Its ability to act as an intermediate in the synthesis of herbicides and fungicides has made it indispensable in agricultural chemistry. Furthermore, recent studies have highlighted its potential as a precursor for advanced materials such as conductive polymers and nanomaterials.

The environmental impact of this compound has also been a subject of recent research interest. Studies have shown that under certain conditions, Benzene, 1,5-dichloro-3-fluoro-2-methoxy can undergo biodegradation by microbial communities in soil environments. This finding is crucial for assessing its environmental fate and ensuring sustainable practices in its production and disposal.

In conclusion, Benzene,1,5-dichloro-3-< strong >fluoro strong > -< strong >2 strong > -< strong >methoxy strong > ( CAS No .< strong >54300 -72 -0 strong > ) stands out as a vital component in modern chemistry due to its unique structure , versatile properties , and wide-ranging applications . As research continues to uncover new potential uses , this compound will undoubtedly remain at the forefront of chemical innovation .